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Compound of Interest

Compound Name: CALCIUM PLUMBATE

Cat. No.: B1143677 Get Quote

An In-depth Technical Guide to the Synthesis and Properties of Calcium Plumbate (Ca₂PbO₄)

for Scientific Research

Introduction
Calcium plumbate, with the chemical formula Ca₂PbO₄, is an inorganic mixed-metal oxide

compound.[1] Historically, it was first prepared by G. Kassner in 1894.[1] While initially used as

a source of oxygen, its primary application since the mid-20th century has been as an effective

anti-corrosive pigment in paints and coatings, offering an alternative to red lead.[1][2] In this

context, it is believed to passivate both the cathodic and anodic regions on iron and steel

surfaces.[2] The compound typically features lead in the +4 oxidation state (Pb(IV)) within a

plumbate anion.[1] Structurally, the Pb⁴⁺ ions are bonded to six oxygen atoms, forming a

network of PbO₆ octahedra, with Ca²⁺ ions situated within this network.[1][3] This guide

provides a detailed overview of the synthesis methods, experimental protocols, and key

properties of calcium plumbate relevant to scientific research.

Synthesis Methodologies
The synthesis of calcium plumbate (Ca₂PbO₄) is primarily achieved through two principal

routes: the conventional high-temperature solid-state reaction and solution-based sol-gel

methods.

Solid-State Reaction: This is the traditional and most straightforward method for producing

calcium plumbate. It involves the high-temperature reaction of calcium and lead oxide
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precursors.[1] The process relies on the diffusion of ions through the solid materials to form

the desired product.[1] Key advantages include the use of readily available, low-cost raw

materials and a simple process flow suitable for large-scale production.[2]

Sol-Gel Method (Pechini Route): The sol-gel process, particularly the Pechini method, offers

a wet-chemical route to synthesize finely dispersed, homogenous oxide materials at lower

temperatures than solid-state reactions.[1][4] This method involves the chelation of metal

cations by a hydroxycarboxylic acid (like citric acid) in an aqueous solution, followed by

polymerization with a polyhydroxy alcohol (like ethylene glycol) to form a solid polymeric

resin.[1] Upon heating, this resin decomposes, yielding the final oxide product with extremely

small particle sizes.[1] Studies have shown that single-phase Ca₂PbO₄ can be formed at 800

°C after just 2 hours of annealing using this method.[4]

Experimental Protocols
Solid-State Synthesis Protocol
This protocol is based on a method designed to produce high-purity Ca₂PbO₄ powder.[2]

1. Precursor Preparation and Mixing:

Weigh stoichiometric amounts of a calcium salt (e.g., calcium oxide, CaO) and a lead salt
(e.g., lead(II) oxide, PbO, or lead nitrate).[2] A typical molar ratio of calcium to lead is 2:1.[2]
For example, use 5.0g of PbO and 2.5 - 4.0g of CaO.[2]
Thoroughly grind the precursor powders together in an agate mortar to ensure complete and
uniform mixing.[2]

2. High-Temperature Calcination:

Compact the mixed powder into a corundum crucible.[2]
Place the crucible in a muffle furnace and heat to a temperature between 600 °C and 800
°C.[2]
Maintain this temperature for a soaking time of 24 hours to allow the reaction to complete,
forming Ca₂PbO₄.[2]

3. Purification and Product Recovery:

After cooling, grind the resulting product to a particle size of 60-120 microns and sieve.[2]
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Wash the powder by ultrasonic cleaning for 3-8 cycles (2-10 minutes each) using a washing
solution (e.g., 0.5%-3% ammonium chloride solution or an acidic solution with a pH of 4-5).
[2]
Filter the product to separate it from the washing solution.[2]
Wash the filtered product with deionized water for another 3-8 cycles.[2]
Perform a final solid-liquid separation via filtration under reduced pressure and dry the
resulting powder in an oven to obtain pure Ca₂PbO₄.[2]

Sol-Gel Synthesis Protocol (Pechini Method)
This protocol is a representative procedure based on the principles of the Pechini process,

which has been successfully applied to Ca₂PbO₄ synthesis.[1][4]

1. Precursor Solution and Chelation:

Dissolve stoichiometric amounts of calcium and lead salts (e.g., calcium nitrate and lead
nitrate) in distilled water.
Add a hydroxycarboxylic acid, such as citric acid, to the solution. The molar ratio of citric acid
to total metal cations is typically greater than 1 to ensure complete chelation.
Stir the solution until the salts and citric acid are fully dissolved, forming metal-citrate
complexes.

2. Polymerization and Gel Formation:

Add a polyhydroxy alcohol, such as ethylene glycol, to the solution.
Heat the solution on a hot plate to between 150 °C and 250 °C.[1] This promotes a
polyesterification reaction between the citrate complexes and the ethylene glycol, gradually
increasing the solution's viscosity.
Continue heating to evaporate excess water, resulting in a solid, transparent polymeric resin
or gel.[1]

3. Calcination:

Place the dried resin in a crucible and transfer it to a furnace for calcination.
First, heat at a lower temperature (e.g., 400 °C) to decompose the organic resin.
Then, increase the temperature to 800 °C and anneal for at least 2 hours to crystallize the
Ca₂PbO₄ phase.[4]

4. Final Product:
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After cooling, the resulting product is a finely powdered Ca₂PbO₄. Further grinding may be
performed if necessary.

Visualization of Synthesis Workflows
// Node styles node [fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"];

// Define nodes start [label="Precursors:\nCalcium Salt (CaO)\nLead Salt (PbO)", shape=box,

fillcolor="#4285F4", fontcolor="#FFFFFF"]; mix [label="Mechanical Mixing\n(Agate Mortar)"];

compact [label="Compaction\n(Corundum Crucible)"]; furnace [label="High-Temperature

Calcination\n(600-800 °C, 24h)"]; grind [label="Grinding & Sieving"]; wash [label="Ultrasonic

Washing\n& Filtration"]; dry [label="Drying"]; end [label="Final Product:\nPure Ca₂PbO₄

Powder", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Define edges and labels start -> mix [label="Weighing"]; mix -> compact; compact -> furnace;

furnace -> grind [label="Cooling"]; grind -> wash; wash -> dry; dry -> end; } caption

[label="Workflow for Solid-State Synthesis of Ca₂PbO₄.", shape=plaintext, fontsize=10];

// Node styles node [fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"];

// Define nodes start [label="Precursors:\nMetal Salts (Nitrates)\nCitric Acid, Ethylene Glycol",

shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; solution [label="Aqueous

Solution\n(Chelation)"]; heating1 [label="Heating (150-250 °C)\n(Polymerization)"]; gel

[label="Polymeric Gel\nFormation"]; heating2 [label="Low-Temp Calcination\n(Organic

Burnout)"]; heating3 [label="High-Temp Annealing\n(800 °C, ≥2h)"]; end [label="Final

Product:\nCa₂PbO₄ Nanopowder", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Define edges and labels start -> solution [label="Dissolving"]; solution -> heating1; heating1 -

> gel [label="Water Evaporation"]; gel -> heating2; heating2 -> heating3; heating3 -> end

[label="Cooling"]; } caption [label="Workflow for Sol-Gel (Pechini) Synthesis of Ca₂PbO₄.",

shape=plaintext, fontsize=10];

Properties of Calcium Plumbate (Ca₂PbO₄)
The properties of calcium plumbate have been characterized through various experimental

and computational methods.
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Physical and Chemical Properties
The fundamental physical and chemical characteristics of Ca₂PbO₄ are summarized in the

table below.

Property Value Citations

Chemical Formula Ca₂PbO₄ [3][5]

Molecular Weight 351.35 g/mol [3]

Appearance
Orange to brown crystalline

powder
[5]

Density 5.71 - 5.82 g/cm³ [5][6]

Melting Point
Decomposes (Peritectic

reaction at 980 ± 2°C)
[5]

Solubility

Insoluble in H₂O; Decomposed

by hot H₂O; Soluble in acids

with decomposition

[5]

Structural and Dielectric Properties
Ca₂PbO₄ crystallizes in an orthorhombic system and its structure has been well-defined.

Computational studies have also provided insight into its dielectric properties.
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Property Value Citations

Crystal System Orthorhombic [5]

Space Group Pbam (No. 55) [5]

Lattice Parameters
a = 5.901 Å, b = 9.908 Å, c =

3.427 Å
[6]

Coordination Geometry
Ca²⁺: 7-coordinate; Pb⁴⁺: 6-

coordinate (octahedral)
[5]

Dielectric Tensor (Electronic)
ε₁₁ = 4.48, ε₂₂ = 4.72, ε₃₃ =

4.90
[6]

Dielectric Tensor (Total)
ε₁₁ = 13.46, ε₂₂ = 16.82, ε₃₃ =

15.44
[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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